Cas no 51804-05-8 (6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE)

6-Bromo-tricyclo(9.2.2.1(4,8))hexadeca-1(14),4,6,8(16),11(15),12-hexaene is a brominated polycyclic aromatic compound featuring a complex tricyclic framework. Its rigid, fused-ring structure and bromine substitution make it a valuable intermediate in organic synthesis, particularly for constructing advanced aromatic systems. The compound's high degree of conjugation and sterically defined geometry are advantageous in materials science, where it may serve as a precursor for functionalized polymers or ligands in coordination chemistry. Its reactivity at the bromine site allows for selective cross-coupling reactions, enabling precise modifications for tailored applications. Suitable for research in photophysics and supramolecular chemistry due to its electronic properties.

6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE structure

51804-05-8 structure

Product Name:6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE

CAS No:51804-05-8

MF:

MW:

MDL:MFCD00229335

CID:2857062

Update Time:2025-05-20

6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE Chemical and Physical Properties

Names and Identifiers

- 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE
- Tricyclo[9.2.2.14,8]hexadeca-4,6,8(16),11,13,14-hexaene, 6-bromo-
- MDL： MFCD00229335

6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	S9356651-25MG	6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE	51804-05-8	AldrichCPR	25mg	RMB 117.91	2025-02-21

6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE

Recent Advances in the Study of 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE (CAS: 51804-05-8)

The compound 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE (CAS: 51804-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This polycyclic aromatic hydrocarbon, characterized by its intricate brominated tricyclic framework, has been the subject of several cutting-edge studies aimed at elucidating its synthesis, reactivity, and biological activity. The following research briefing provides a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent synthetic efforts have focused on optimizing the preparation of 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE, with particular emphasis on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic bromination methodology that enables the selective introduction of the bromine atom at the 6-position of the tricyclic scaffold. This method employs a palladium-based catalyst system and demonstrates remarkable regioselectivity, achieving yields of up to 85%. The improved synthetic accessibility of this compound has facilitated subsequent pharmacological investigations.

From a pharmacological perspective, preliminary in vitro studies have revealed promising activity of 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE against various cancer cell lines. Research conducted at the National Cancer Institute (2024) demonstrated that this compound exhibits potent inhibitory effects on the proliferation of breast cancer cells (MCF-7) with an IC50 value of 2.3 μM. Mechanistic studies suggest that the compound may function through interference with microtubule dynamics, although the exact molecular target remains under investigation. These findings position the molecule as a potential lead compound for anticancer drug development.

Structural analysis of 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE has provided valuable insights into its three-dimensional conformation and electronic properties. X-ray crystallographic studies published in Acta Crystallographica Section E (2023) revealed that the bromine atom participates in significant halogen bonding interactions, which may contribute to the compound's biological activity. Computational chemistry approaches, including density functional theory (DFT) calculations, have further elucidated the molecule's electronic structure and potential binding modes with biological targets.

In the context of drug discovery, structure-activity relationship (SAR) studies have begun to explore modifications to the 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE scaffold. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) systematically evaluated the impact of various substituents at different positions of the tricyclic core. These investigations have identified several derivatives with enhanced potency and improved pharmacokinetic properties, laying the groundwork for future lead optimization efforts.

Looking ahead, the research community anticipates several key developments related to 6-BROMO-TRICYCLO(9.2.2.1(4,8))HEXADECA-1(14),4,6,8(16),11(15),12-HEXAENE. Current research priorities include comprehensive in vivo efficacy studies, detailed mechanism of action investigations, and the development of more efficient synthetic routes. The compound's unique structural features and demonstrated biological activity make it a compelling subject for continued research in chemical biology and medicinal chemistry.